N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide

• IUPAC Name: N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,3,5,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C18H23N5O3S/c1-6-23-10-15(8-19-23)18-21-16(26-22-18)9-20-27(24,25)17-13(4)11(2)7-12(3)14(17)5/h7-8,10,20H,6,9H2,1-5H3
• InChI Key: RIAPIMLUDHGMHB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNS(=O)(=O)C3=C(C(=CC(=C3C)C)C)C
• Molecular Formula: C18H23N5O3S
• Molecular Weight: 389.5 g/mol

Description

Pyrazoles are a class of compounds that have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are characterized by a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms. Oxadiazoles, on the other hand, are a class of organic compounds that contain a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. They are known for their wide range of biological activities.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. The synthesis of oxadiazoles often involves the cyclization of a suitable precursor, such as a hydrazide or semicarbazide.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The exact molecular structure of the compound you mentioned would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving pyrazoles are diverse, given their wide use as scaffolds in the synthesis of bioactive chemicals. They can undergo a variety of reactions, including substitutions, additions, and cyclizations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. Pyrazoles, in general, are known for their stability and reactivity. They are often solids at room temperature and are soluble in common organic solvents.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on their structure and the target they interact with. For example, some pyrazole derivatives have been found to induce cell apoptosis, delay the cell cycle, and induce DNA damage.

Future Directions

The future directions in the research of pyrazole and oxadiazole derivatives are likely to involve the development of new synthetic methods and the exploration of their biological activities. There is also a growing interest in the design and synthesis of compounds with multiple heterocyclic scaffolds, such as the compound you mentioned.